Cas no 62078-06-2 (4-Quinolinecarbothioamide, 6-methoxy-2-(2-methylpropyl)-)

• Product name: 4-Quinolinecarbothioamide, 6-methoxy-2-(2-methylpropyl)-
• CAS No: 62078-06-2
• MF: C₁₅H₁₈N₂OS
• MW: 274.381222248077
• CID: 458900
• PubChem ID: 71390197

4-Quinolinecarbothioamide, 6-methoxy-2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarbothioamide, 6-methoxy-2-(2-methylpropyl)-
• 6-methoxy-2-(2-methylpropyl)quinoline-4-carbothioamide
• 62078-06-2
• 2-Isobutyl-6-methoxyquinoline-4-carbothioamide
• DTXSID80812123

• Inchi： InChI=1S/C15H18N2OS/c1-9(2)6-10-7-13(15(16)19)12-8-11(18-3)4-5-14(12)17-10/h4-5,7-9H,6H2,1-3H3,(H2,16,19)
• InChI Key： BZEWCCYGFUZXLD-UHFFFAOYSA-N
• SMILES： CC(C)CC1=CC(=C2C=C(C=CC2=N1)OC)C(=S)N

Computed Properties

• Exact Mass: 274.11414
• Monoisotopic Mass: 274.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.2Ų
• XLogP3: 3.3

Experimental Properties

• PSA: 48.14